![molecular formula C22H22N2O3 B5529299 N-(5-isoquinolinylmethyl)-8-methoxy-N-methyl-3-chromanecarboxamide](/img/structure/B5529299.png)
N-(5-isoquinolinylmethyl)-8-methoxy-N-methyl-3-chromanecarboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of N-(5-isoquinolinylmethyl)-8-methoxy-N-methyl-3-chromanecarboxamide and related compounds involves multi-step chemical reactions. Key steps often include cyclization, methoxylation, and N-methylation. For instance, methoxylated 1,2,3,4-tetrahydroisoquinolinium derivatives have been synthesized and evaluated, highlighting the importance of methoxy groups in affinity modulation (Graulich et al., 2006). Furthermore, the practical synthesis of cotarnine, related to the compound of interest, demonstrates the feasibility of synthesizing complex molecules from simpler precursors (Shirasaka et al., 1990).
Molecular Structure Analysis
The molecular structure of such compounds is critical for understanding their chemical behavior and potential biological activity. Advanced techniques such as Density Functional Theory (DFT) calculations, along with experimental methods, are employed to elucidate structural details, including electronic structure, absorption spectra, and non-linear optical properties. These analyses provide insights into the stability, reactivity, and interaction mechanisms of the compound (Halim & Ibrahim, 2017).
Chemical Reactions and Properties
N-(5-isoquinolinylmethyl)-8-methoxy-N-methyl-3-chromanecarboxamide undergoes various chemical reactions, reflecting its complex reactivity. Studies on similar molecules have explored reactions such as acylation, O-methylation, and reactions with N-methoxy-N-methylamides, revealing the versatility and reactivity of these structures (Flippin & Muchowski, 1993).
properties
IUPAC Name |
N-(isoquinolin-5-ylmethyl)-8-methoxy-N-methyl-3,4-dihydro-2H-chromene-3-carboxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H22N2O3/c1-24(13-17-7-3-6-16-12-23-10-9-19(16)17)22(25)18-11-15-5-4-8-20(26-2)21(15)27-14-18/h3-10,12,18H,11,13-14H2,1-2H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LLHUHKNXYJOKCV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN(CC1=CC=CC2=C1C=CN=C2)C(=O)C3CC4=C(C(=CC=C4)OC)OC3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
362.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-isoquinolinylmethyl)-8-methoxy-N-methyl-3-chromanecarboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.